Cas no 1217114-23-2 (1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile)

1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile is a deuterated analog of 1-(4-chlorophenyl)cyclobutanecarbonitrile, where six hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. The incorporation of deuterium also increases metabolic stability, making it valuable for pharmacokinetic and mechanistic research. Its well-defined structure and high isotopic purity ensure reliable performance in tracer studies, reaction mechanism elucidation, and quantitative analysis. The compound is particularly useful in pharmaceutical and agrochemical research, where precise tracking of molecular behavior is essential.

1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile structure

1217114-23-2 structure

Product Name:1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile

CAS No:1217114-23-2

MF:C₁₁H₁₀ClN

MW:191.656801700592

CID:4554657

Update Time:2025-05-28

1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile
- 1-(4-Chlorophenyl)cyclobutanecarbonitrile-d6
- 1-(p-Chlorophenyl)cyclobutanecarbonitrile-d6
- NSC 154613-d6
- Inchi： 1S/C11H10ClN/c12-10-4-2-9(3-5-10)11(8-13)6-1-7-11/h2-5H,1,6-7H2
- InChI Key： XQONXPWVIZZJIL-UHFFFAOYSA-N
- SMILES： c1(Cl)ccc(C2(CCC2)C#N)cc1

1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C379512-10mg	1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile	1217114-23-2	10mg	$ 190.00	2023-09-08
TRC	C379512-100mg	1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile	1217114-23-2	100mg	$ 1499.00	2023-09-08
AN HUI ZE SHENG Technology Co., Ltd.	C379512-10mg	1-(4-chlorophenyl)cyclobutane-1-carbonitrile-2,2,3,3,4,4-d6	1217114-23-2	10mg	￥1680.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	C379512-100mg	1-(4-chlorophenyl)cyclobutane-1-carbonitrile-2,2,3,3,4,4-d6	1217114-23-2	100mg	￥13440.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-72218-10mg	1-(4-chlorophenyl)cyclobutane-1-carbonitrile-2,2,3,3,4,4-d6	1217114-23-2	10mg	￥1280.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-72218-100mg	1-(4-chlorophenyl)cyclobutane-1-carbonitrile-2,2,3,3,4,4-d6	1217114-23-2	100mg	￥10130.00	2023-09-15

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Additional information on 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile

Comprehensive Analysis of 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile (CAS No. 1217114-23-2)

1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile (CAS No. 1217114-23-2) is a deuterated organic compound widely utilized in pharmaceutical research, metabolic studies, and analytical chemistry. Its unique deuterium-labeled structure enhances stability and reduces metabolic interference, making it invaluable for isotope dilution mass spectrometry (IDMS) and drug development. The compound’s cyclobutane-d6 backbone and 4-chlorophenyl substituent contribute to its distinct chemical properties, aligning with modern demands for precision in bioanalytical methods.

Recent trends highlight growing interest in deuterated compounds due to their applications in proteomics and kinetic isotope effect (KIE) studies. Researchers frequently search for "deuterium-labeled carbonitrile uses" or "CAS 1217114-23-2 solubility," reflecting the need for data on physicochemical characteristics. This compound’s high isotopic purity (>98%) ensures reliability in quantitative NMR and LC-MS workflows, addressing key challenges in trace analysis.

The synthesis of 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile involves palladium-catalyzed cross-coupling and deuterium exchange techniques, optimized for minimal side products. Its molecular weight (208.68 g/mol) and logP value (2.9) suggest moderate lipophilicity, ideal for cell permeability assays. These attributes resonate with current discussions on ADME optimization and deuterated drug design, frequently queried in AI-driven literature searches.

In environmental science, this compound’s low ecotoxicity and biodegradability align with green chemistry principles. Users often explore "deuterated solvents alternatives" or "CAS 1217114-23-2 safety," underscoring the demand for eco-friendly reagents. Its stability under acidic/basic conditions further supports utility in high-throughput screening.

Future applications may expand into PET imaging and theranostics, leveraging its radiolabeling potential. As precision medicine advances, 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile exemplifies the synergy between isotopic labeling and molecular diagnostics, answering frequent search queries like "deuterium in drug discovery."